Cas no 1227629-45-9 (2-(Bromomethyl)-7-phenylbenzo[d]thiazole)

• Product Name: 2-(Bromomethyl)-7-phenylbenzo[d]thiazole
• CAS No: 1227629-45-9
• MF: C₁₄H₁₀BrNS
• MW: 304.204901218414
• CID: 1093103
• PubChem ID: 72942602
• Update Time: 2025-06-08

2-(Bromomethyl)-7-phenylbenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-7-phenylbenzo[d]thiazole
• 2-(bromomethyl)-7-phenyl-1,3-benzothiazole
• 1227629-45-9

• Inchi： 1S/C14H10BrNS/c15-9-13-16-12-8-4-7-11(14(12)17-13)10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： RHDCGSICCSEYKT-UHFFFAOYSA-N
• SMILES： BrCC1=NC2=CC=CC(C3C=CC=CC=3)=C2S1

Computed Properties

• Exact Mass: 302.97173g/mol
• Monoisotopic Mass: 302.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(Bromomethyl)-7-phenylbenzo[d]thiazole

Introduction to 2-(Bromomethyl)-7-phenylbenzo[d]thiazole (CAS No: 1227629-45-9)

2-(Bromomethyl)-7-phenylbenzo[d]thiazole is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, identified by the CAS number 1227629-45-9, belongs to the class of benzothiazole derivatives, which are known for their unique electronic properties and structural diversity. The molecule consists of a benzothiazole core with a bromomethyl group at position 2 and a phenyl group at position 7, making it a valuable building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzothiazole derivatives, including 2-(Bromomethyl)-7-phenylbenzo[d]thiazole, through innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield and purity of the compound but also pave the way for its scalable production, which is crucial for industrial applications.

The structural uniqueness of benzothiazole derivatives lies in their aromatic heterocyclic framework, which imparts exceptional stability and reactivity. The presence of the bromomethyl group in 2-(Bromomethyl)-7-phenylbenzo[d]thiazole introduces additional functionality, making it an ideal candidate for further chemical modifications. For instance, the bromomethyl group can undergo nucleophilic substitution reactions, enabling the attachment of various functional groups to tailor the compound's properties for specific applications.

One of the most promising applications of benzothiazole derivatives is in the field of organic electronics. Recent studies have demonstrated that benzothiazole-based materials exhibit excellent charge transport properties, making them suitable for use in organic semiconductors, field-effect transistors (FETs), and light-emitting diodes (LEDs). The integration of benzothiazole moieties into conjugated polymers has also shown potential in enhancing the efficiency and stability of these materials under operational conditions.

In addition to its electronic applications, benzothiazole derivatives have found significant utility in medicinal chemistry. The heterocyclic core of benzothiazoles is known to exhibit bioactivity against various disease targets, including cancer, inflammation, and microbial infections. For example, recent research has highlighted the potential of benzothiazole-containing compounds as inhibitors of kinase enzymes, which are key players in cancer progression.

The development of benzothiazole-based drugs has been further accelerated by advancements in computational chemistry and high-throughput screening techniques. These tools enable researchers to design and optimize benzothiazole derivatives with enhanced pharmacokinetic profiles and reduced toxicity, bringing them closer to clinical application.

Another emerging area where benzothiazoles are making an impact is in sensor technology. The inherent fluorescence properties of certain benzothiazole derivatives, including 2-(Bromomethyl)-7-phenylbenzo[d]thiazole, make them ideal candidates for designing optical sensors capable of detecting analytes such as metal ions, gases, and biomolecules. Recent studies have reported the use of these compounds in creating highly sensitive and selective sensors for environmental monitoring and biomedical diagnostics.

The synthesis of benzothiazoles has also benefited from green chemistry principles, with researchers developing eco-friendly routes that minimize waste generation and energy consumption. For instance, solvent-free synthesis methods and biocatalytic approaches have been successfully applied to produce benzothiazoles, aligning with global efforts toward sustainable chemical manufacturing.

Furthermore, the study of benzothiazoles' photophysical properties has opened new avenues for their application in optoelectronic devices. The ability to tune their absorption and emission characteristics through structural modifications has made them valuable components in advanced materials such as organic photovoltaics (OPVs) and perovskite solar cells.

In conclusion, 2-(Bromomethyl)-7-phenylbenzo[d]thiazole (CAS No: 1227629-45-9) stands as a testament to the versatility and potential of benzothiazole derivatives across multiple disciplines. With ongoing research uncovering new synthetic strategies and expanding its application scope, this compound is poised to play a pivotal role in shaping future advancements in materials science, electronics, medicine, and beyond.